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Compound of Interest

Compound Name: 21-Deoxyneridienone B

Cat. No.: B110844 Get Quote

An In-depth Technical Guide to 21-
Deoxyneridienone B
For Researchers, Scientists, and Drug Development Professionals

Introduction
21-Deoxyneridienone B is a naturally occurring steroidal compound. While extensive research

on its biological activities is still emerging, its structural class suggests potential for further

investigation in drug discovery and development. This technical guide provides a

comprehensive overview of the known physical and chemical properties of 21-
Deoxyneridienone B, compiled from available scientific literature and chemical databases.

Core Physical and Chemical Properties
At present, detailed experimental data for 21-Deoxyneridienone B remains limited in publicly

accessible literature. The following tables summarize the available quantitative data.

Table 1: General and Physical Properties of 21-Deoxyneridienone B
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Property Value Source

CAS Number 924910-83-8 ChemicalBook

Molecular Formula C₂₁H₂₈O₃ ChemFaces

Molecular Weight 328.5 g/mol ChemFaces

Appearance Powder Clementia Biotech

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

ChemFaces

Table 2: Computed Physicochemical Properties of 21-Deoxyneridienone B

Property Value Source

Density 1.2±0.1 g/cm³ Kuujia.com

Boiling Point 522.6±50.0 °C at 760 mmHg Kuujia.com

Flash Point 284.0±26.6 °C Kuujia.com

Refractive Index 1.568 Kuujia.com

Polar Surface Area 54.37 Å² Kuujia.com

LogP 4.14 Kuujia.com

Vapor Pressure 0.0±3.1 mmHg at 25°C Kuujia.com

Molar Refractivity 94.3±0.4 cm³ Kuujia.com

Spectroscopic Data
Detailed experimental spectra for 21-Deoxyneridienone B are not widely available. However,

one study involving the analysis of chemical constituents in Salvia miltiorrhiza identified a

compound with the same molecular formula and mass.

Mass Spectrometry:
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A study on the therapeutic effects of Salvia miltiorrhiza on adenomyosis identified 21-
Deoxyneridienone B through UHPLC-MS analysis. The observed mass-to-charge ratio was:

m/z: 373.2026137 [M+FA-H]⁻ in negative ionization mode.

Further detailed 1H-NMR, 13C-NMR, and IR spectral data from isolated and purified samples

are required for complete structural confirmation and characterization.

Experimental Protocols
Detailed experimental protocols for the synthesis or isolation of 21-Deoxyneridienone B are

not yet published in peer-reviewed journals. However, its identification as a constituent of

Salvia miltiorrhiza suggests that standard phytochemical isolation techniques would be

applicable.

A general workflow for the isolation of similar natural products from plant material is outlined

below.
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Plant Material (e.g., Salvia miltiorrhiza)

Extraction with a suitable solvent
(e.g., ethanol, methanol)

Concentration of the extract
(e.g., rotary evaporation)

Solvent-solvent partitioning
(e.g., hexane, ethyl acetate, butanol)

Column Chromatography
(e.g., silica gel, Sephadex)

Preparative HPLC for final purification

Structural Elucidation
(NMR, MS, IR, etc.)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and characterization of natural products from
plant sources.

Biological Activity and Signaling Pathways
To date, there are no specific studies published that detail the biological activities or the

mechanism of action of 21-Deoxyneridienone B. The study that identified its presence in

Salvia miltiorrhiza focused on the overall therapeutic effects of the plant extract on

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b110844?utm_src=pdf-body-img
https://www.benchchem.com/product/b110844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


adenomyosis by inhibiting the TNF-α/HIF-1α/IL-17-driven inflammatory cascade. While 21-
Deoxyneridienone B was identified as a component, its individual contribution to this activity

was not elucidated.

The logical relationship for the proposed anti-inflammatory mechanism of the Salvia miltiorrhiza

extract containing 21-Deoxyneridienone B is depicted below.

Salvia miltiorrhiza Extract
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Caption: Proposed inhibitory action of Salvia miltiorrhiza extract on an inflammatory signaling
pathway.

Conclusion and Future Directions
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21-Deoxyneridienone B is a steroidal compound that has been identified in Salvia miltiorrhiza.

While basic physicochemical properties have been computed, there is a notable lack of

comprehensive experimental data, including detailed spectroscopic analyses and biological

activity studies.

Future research should focus on:

The isolation and purification of 21-Deoxyneridienone B in sufficient quantities for thorough

characterization.

Complete structural elucidation using 1D and 2D NMR spectroscopy.

Determination of its absolute stereochemistry.

Screening for a wide range of biological activities, particularly focusing on anti-inflammatory

and other activities suggested by the therapeutic uses of Salvia miltiorrhiza.

Investigation of its mechanism of action and potential molecular targets.

This foundational work will be crucial for unlocking the potential of 21-Deoxyneridienone B as

a lead compound in drug discovery and development.

To cite this document: BenchChem. [Physical and chemical properties of 21-
Deoxyneridienone B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110844#physical-and-chemical-properties-of-21-
deoxyneridienone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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